Cas no 2229504-48-5 (3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid)
3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-chloro-2-methoxyphenyl)-2-oxopropanoic acid
- 2229504-48-5
- EN300-1982518
- 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid
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- Inchi: 1S/C10H9ClO4/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key: SOVJGRCSQOUSCQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OC)CC(C(=O)O)=O
Computed Properties
- Exact Mass: 228.0189365g/mol
- Monoisotopic Mass: 228.0189365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.6Ų
3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid Pricemore >>
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| Enamine | EN300-1982518-0.05g |
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3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid
Comprehensive Overview of 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229504-48-5)
3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229504-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methoxyphenyl moiety and a 2-oxopropanoic acid functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.
The compound's CAS number 2229504-48-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its relevance in addressing modern challenges such as sustainable synthesis and green chemistry, aligning with global trends toward environmentally friendly production methods. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity, which are essential for industrial applications.
One of the most searched questions regarding 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid is its solubility profile and stability under various conditions. These properties are crucial for formulators aiming to incorporate the compound into aqueous or organic matrices. Additionally, its reactivity with nucleophiles has been a topic of interest in academic forums, particularly for designing novel derivatives with enhanced bioactivity.
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Innovations in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure forms of this compound, addressing demands in chiral drug development. Its thermal decomposition behavior and compatibility with polymer matrices are also under investigation for material science applications. These interdisciplinary connections enhance its visibility across search engines and academic platforms.
In summary, 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229504-48-5) represents a versatile building block with growing relevance in multiple scientific domains. Its optimized synthesis, characterization data, and application case studies continue to drive both commercial and academic interest worldwide.
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